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Compound of Interest

Compound Name: CP-547632

Cat. No.: B1684471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility and stability profile of CP-
547632, a potent, orally bioavailable inhibitor of vascular endothelial growth factor receptor-2

(VEGFR-2) and basic fibroblast growth factor (FGF) kinases. Understanding these

physicochemical properties is critical for its application in preclinical and clinical research.

Core Physicochemical Properties
CP-547632 is an isothiazole derivative with the molecular formula C₂₀H₂₄BrF₂N₅O₃S and a

molecular weight of 532.4 g/mol . It is typically supplied as a white to light yellow solid powder.

Solubility Profile
The solubility of CP-547632 and its hydrochloride salt has been determined in various solvents

and formulations, which is crucial for the preparation of stock solutions and dosing vehicles for

in vitro and in vivo studies.

In Vitro Solubility
The solubility of CP-547632 and its hydrochloride salt in common laboratory solvents is

summarized below.
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Compound Solvent Solubility Molar Equivalent

CP-547632 DMSO ~100 mg/mL[1] ~187.8 mM[1]

CP-547632 DMSO ≥ 115 mg/mL[2] ≥ 216.00 mM[2]

CP-547632

Hydrochloride
DMSO ~33.3 mg/mL[3] ~58.6 mM[3]

CP-547632

Hydrochloride
DMSO 38.33 mg/mL[4] 67.38 mM[4]

CP-547632

Hydrochloride
Water ~1 mg/mL[3] ~1.8 mM[3]

In Vivo Formulation Solubility
For in vivo applications, CP-547632 has been formulated in various vehicles to achieve desired

concentrations for administration.
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Compound Formulation Solubility Molar Equivalent

CP-547632

10% DMSO + 40%

PEG300 + 5%

Tween80 + 45%

Saline

4 mg/mL[1] 7.51 mM[1]

CP-547632

10% DMSO + 90%

(20% SBE-β-CD in

Saline)

4 mg/mL (suspension)

[1]
7.51 mM[1]

CP-547632
10% DMSO + 90%

Corn Oil
≥ 4 mg/mL[1] ≥ 7.51 mM[1]

CP-547632

Hydrochloride

10% DMSO + 40%

PEG300 + 5%

Tween80 + 45%

Saline

≥ 2.5 mg/mL[3] ≥ 4.39 mM[3]

CP-547632

Hydrochloride

10% DMSO + 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL[3] ≥ 4.39 mM[3]

CP-547632

Hydrochloride

10% DMSO + 90%

Corn Oil
≥ 2.5 mg/mL[3] ≥ 4.39 mM[3]

Stability Profile and Storage Recommendations
The stability of CP-547632 is critical for ensuring its potency and integrity during storage and

experimental use.

Solid State Stability
Powder:

Store at -20°C for up to 3 years.[1][3]

Store at 4°C for up to 2 years.[1][3]

Solution Stability
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In Solvent:

Store at -80°C for up to 6 months.[1][3][5]

Store at -20°C for up to 1 month.[1][3][5]

It is strongly recommended to store the compound in a sealed container, protected from

moisture.[1][3] For shipping, the compound is stable at ambient temperature for several days.

[1][3] To avoid degradation due to repeated freeze-thaw cycles, it is advisable to aliquot stock

solutions into single-use vials.[2]

Experimental Protocols
Detailed experimental protocols for solubility and stability testing of CP-547632 are not

extensively detailed in publicly available literature. However, based on standard pharmaceutical

practices, the following methodologies are likely employed.

Protocol: Preparation of In Vivo Formulations
This protocol describes the general steps for preparing the dosing vehicles mentioned in the

solubility tables.

Vehicle 1 (DMSO/PEG300/Tween80/Saline):

1. Sequentially add 10% DMSO, 40% PEG300, 5% Tween80, and 45% saline.

2. Dissolve CP-547632 in this co-solvent mixture.

3. If necessary, use sonication to achieve a clear solution.[1]

Vehicle 2 (DMSO/SBE-β-CD in Saline):

1. Prepare a 20% SBE-β-CD solution in saline.

2. Prepare a stock solution of CP-547632 in DMSO (e.g., 40 mg/mL).

3. Add 100 µL of the DMSO stock solution to 900 µL of the 20% SBE-β-CD solution and mix

thoroughly. Ultrasonication may be required.[1]
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Vehicle 3 (DMSO/Corn Oil):

1. Prepare a stock solution of CP-547632 in DMSO (e.g., 40 mg/mL).

2. Add 100 µL of the DMSO stock solution to 900 µL of corn oil and mix thoroughly to

achieve a clear solution.[1]

Mechanism of Action and Signaling Pathway
CP-547632 is an ATP-competitive inhibitor of the VEGFR-2 and basic FGF receptor kinases,

with IC₅₀ values of 11 nM and 9 nM, respectively.[1][2] It inhibits VEGF-stimulated

autophosphorylation of VEGFR-2 in whole-cell assays with an IC₅₀ of 6 nM.[5][6] This inhibition

blocks downstream signaling pathways that lead to endothelial cell proliferation and migration,

key processes in angiogenesis.
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Caption: CP-547632 inhibits VEGF-induced VEGFR-2 autophosphorylation.

Experimental Workflow Example
The following diagram illustrates a general workflow for evaluating the in vitro efficacy of CP-
547632.
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Caption: General workflow for in vitro testing of CP-547632.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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